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Compound of Interest

Compound Name: Pyrazinamide

Cat. No.: B1679903

Technical Support Center: Pyrazinamide (PZA)
Susceptibility Testing

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during Pyrazinamide (PZA) susceptibility
testing of Mycobacterium tuberculosis.

Troubleshooting Guides

This section provides detailed solutions to specific problems that may lead to false PZA
resistance results.

Issue 1: Suspected False PZA Resistance in BACTEC™
MGIT™ 960 System

Question: My M. tuberculosis isolate is showing resistance to PZA in the BACTEC™ MGIT™
960 system, but | suspect this might be a false-positive result. What are the common causes
and how can | troubleshoot this?

Answer:

False PZA resistance in the MGIT 960 system is a well-documented issue.[1][2][3][4][5] The
primary causes are related to the inoculum size and its effect on the acidic pH required for PZA
activity.[2][3][5][6]
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Common Causes:

e High Inoculum Density: A large bacterial load (107 to 108 CFU/mL) can raise the pH of the
acidic MGIT PZA medium towards neutral, inactivating the drug and leading to a false
resistance reading.[6][7]

 Inoculum Clumping: Non-homogenous inoculum containing clumps of bacteria can lead to
an effectively higher bacterial concentration in the tube.

o Age of Culture: Using older cultures for inoculum preparation may result in a higher
proportion of non-viable or metabolically inactive organisms, which can affect the test
outcome.[7]

o Contamination: Contamination of the MGIT tube can lead to rapid growth and a false
resistance signal.

Troubleshooting Workflow:
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Discrepancy:
Phenotypic Resistance
Genotypic Susceptibility (wild-type pncA)

Re-evaluate Phenotypic Test:
- Repeat with reduced inoculum
- Check pH of medium post-incubation

If still resistant

(Wayne Test Result)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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